Cas no 1018611-82-9 (3-(1,1-dioxo-1λ?-thiolan-3-yl)propanoic acid)

• Product Name: 3-(1,1-dioxo-1λ?-thiolan-3-yl)propanoic acid
• CAS No: 1018611-82-9
• MF: C₇H₁₂O₄S
• MW: 192.232781410217
• MDL: MFCD10035246
• CID: 5097057
• PubChem ID: 45158348
• Update Time: 2026-03-02

3-(1,1-dioxo-1λ?-thiolan-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1,1-dioxo-1λ?-thiolan-3-yl)propanoic acid

• MDL： MFCD10035246
• Inchi： 1S/C7H12O4S/c8-7(9)2-1-6-3-4-12(10,11)5-6/h6H,1-5H2,(H,8,9)
• InChI Key： GHYZWIFDBHNFSU-UHFFFAOYSA-N
• SMILES： C1S(=O)(=O)CCC1CCC(O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes Thiolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes

Additional information on 3-(1,1-dioxo-1λ?-thiolan-3-yl)propanoic acid

Comprehensive Overview of 3-(1,1-dioxo-1λ?-thiolan-3-yl)propanoic acid (CAS No. 1018611-82-9)

3-(1,1-dioxo-1λ?-thiolan-3-yl)propanoic acid (CAS No. 1018611-82-9) is a sulfur-containing organic compound with significant applications in pharmaceutical and chemical research. This compound, characterized by its thiolane ring and propanoic acid moiety, has garnered attention for its potential in drug development and material science. Its unique structure, featuring a sulfone group (1,1-dioxo), contributes to its reactivity and versatility in synthetic chemistry.

In recent years, the demand for sulfur-functionalized compounds like 3-(1,1-dioxo-1λ?-thiolan-3-yl)propanoic acid has surged due to their role in designing bioactive molecules. Researchers are particularly interested in its application as a building block for small-molecule drugs, especially in targeting inflammatory and metabolic disorders. The compound’s carboxylic acid group allows for further derivatization, making it a valuable intermediate in medicinal chemistry.

The synthesis of CAS No. 1018611-82-9 typically involves the oxidation of thiolane derivatives followed by coupling with propanoic acid precursors. Advanced techniques such as microwave-assisted synthesis and catalytic oxidation have been explored to improve yield and purity. These methods align with the growing trend of green chemistry, addressing environmental concerns in chemical manufacturing.

From an industrial perspective, 3-(1,1-dioxo-1λ?-thiolan-3-yl)propanoic acid is often discussed in the context of high-value intermediates for API (Active Pharmaceutical Ingredient) production. Its compatibility with peptide coupling reagents and bioconjugation techniques has expanded its utility in biopharmaceuticals. This aligns with the rising interest in personalized medicine and targeted drug delivery systems.

Analytical characterization of this compound relies on techniques like NMR spectroscopy, HPLC, and mass spectrometry, ensuring compliance with pharmaceutical standards. Stability studies under varying pH and temperature conditions are critical for its formulation in drug products. Such data is vital for regulatory submissions, reflecting the compound’s potential in clinical-stage development.

Beyond pharmaceuticals, CAS No. 1018611-82-9 has niche applications in material science, particularly in modifying polymer properties. Its sulfone group enhances thermal stability, making it relevant for high-performance materials. This dual applicability in life sciences and industrial chemistry underscores its interdisciplinary importance.

Frequently asked questions about 3-(1,1-dioxo-1λ?-thiolan-3-yl)propanoic acid include its solubility profile, storage conditions, and scalability in synthesis. Addressing these queries, the compound exhibits moderate solubility in polar solvents like DMSO and methanol, while requiring anhydrous storage to prevent degradation. Scalability challenges are mitigated by optimizing catalytic processes, a topic of ongoing research.

In conclusion, 3-(1,1-dioxo-1λ?-thiolan-3-yl)propanoic acid (CAS No. 1018611-82-9) represents a versatile and scientifically valuable compound. Its integration into drug discovery pipelines and advanced materials highlights its relevance in contemporary research. As industries prioritize sustainable synthesis and functional diversity, this compound is poised to remain a focal point in chemical innovation.